Cas no 801266-74-0 (4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate)

• Product Name: 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate
• CAS No: 801266-74-0
• MF: C₁₉H₁₁ClN₂O₂
• MW: 334.755843400955
• CID: 5782648
• PubChem ID: 4611414
• Update Time: 2025-06-08

4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z30517311
• 801266-74-0
• 4'-cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate
• AKOS034135577
• EN300-26587136
• 4'-Cyano[1,1'-biphenyl]-4-yl 6-chloro-3-pyridinecarboxylate
• 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C19H11ClN2O2/c20-18-10-7-16(12-22-18)19(23)24-17-8-5-15(6-9-17)14-3-1-13(11-21)2-4-14/h1-10,12H
• InChI Key： KBXMZDFZTSSJOT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 334.0509053g/mol
• Monoisotopic Mass: 334.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.3±50.0 °C(Predicted)
• pka: -2.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate

Professional Introduction to 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate (CAS No. 801266-74-0)

4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate, identified by its CAS number 801266-74-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the synthesis of bioactive molecules that exhibit promising pharmacological properties.

The structural framework of 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate consists of a biphenyl core substituted with a cyano group at the 4'-position and a chloropyridine moiety at the 6-position, linked via a carboxylate group at the 3-position of the pyridine ring. This unique arrangement of functional groups makes it an intriguing candidate for further investigation, especially in the context of designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways involved in various diseases. The biphenyl moiety, known for its stability and versatility in drug design, often serves as a scaffold for creating molecules with enhanced binding affinity and selectivity. The presence of the cyano group further enhances the compound's potential as a pharmacophore by contributing to its electronic properties and interactions with biological targets.

The chloropyridine component of 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate is particularly noteworthy, as chlorinated pyridines are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The carboxylate group not only provides a site for further functionalization but also influences the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of biphenyl derivatives in the development of drugs with improved pharmacokinetic profiles. For instance, biphenyl-based compounds have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways associated with diseases like cancer and inflammatory disorders. The cyano group in 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate is believed to enhance its interaction with these targets by forming hydrogen bonds or participating in π-stacking interactions.

The chloropyridine moiety has also been extensively studied for its role in modulating neurotransmitter receptors. For example, certain chlorinated pyridines have demonstrated efficacy as antipsychotic or antidepressant agents by interacting with serotonin and dopamine receptors. The carboxylate group at the 3-position of the pyridine ring in this compound may further enhance its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders.

In addition to its potential applications in central nervous system disorders, 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate may also be explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The biphenyl core and chloropyridine component are known to interact with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core, while nucleophilic substitution reactions have been used to introduce the cyano and chloropyridine groups. The final carboxylation step is typically carried out using reagents such as oxaloyl chloride or phosgene derivatives under controlled conditions.

The pharmacological evaluation of 4'-Cyano-[1,1'-biphenyl]-4-yl 6-chloropyridine-3-carboxylate has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. Additionally, preclinical studies have shown that this compound exhibits good oral bioavailability and metabolic stability, suggesting its potential for further development into a clinical candidate.

The future direction of research on 4'-Cyano-[1,1'-biphenyl]-4-lyl 6-chloropyridine-3-carboxyrate will likely focus on optimizing its chemical structure to improve its pharmacological profile. This may involve modifying the substituents on the biphenyl core or exploring alternative linkers between the cyano group and chloropyridine moiety. Furthermore, computational modeling techniques will be employed to predict how different structural modifications will affect the compound's binding affinity and selectivity.

In conclusion, 4'-Cyano-[1,1'-biphenyl]-4-lyl 6-chloropyridine-3-carboxyrate (CAS No. 801266-74-0) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery efforts aimed at treating various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.